2-(1,3-Benzodioxol-5-yl)-1-(1h-indol-3-yl)ethanone

• CAS No.: 93325-40-7
• Molecular Formula: C17H13NO3
• Molecular Weight: 279.29 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-1-(1H-indol-3-yl)ethanone
• InChI: InChI=1S/C17H13NO3/c19-15(13-9-18-14-4-2-1-3-12(13)14)7-11-5-6-16-17(8-11)21-10-20-16/h1-6,8-9,18H,7,10H2
• InChI Key: XKURNVSKRZZDCH-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CC(=O)C3=CNC4=CC=CC=C43

Description

2-(1,3-Benzodioxol-5-yl)-1-(1H-indol-3-yl)ethanone is a hybrid aromatic ketone featuring a benzodioxole moiety linked via an acetyl group to an indole ring. The benzodioxole group contributes to electron-rich aromaticity, while the indole moiety introduces hydrogen-bonding and π-π stacking capabilities, as observed in crystallographic studies of related structures .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with Varying Aromatic Substitutions

Benzo-Fused Dioxole Derivatives

2-(1,3-Benzodioxol-5-yl)-1-(2-hydroxy-4,5-dimethoxyphenyl)ethanone [CAS 2746-88-5] Structure: Benzodioxole linked to a 2-hydroxy-4,5-dimethoxyphenyl group. Synthesis: Hoesch reaction of 3,4-methylenedioxyphenylacetonitrile with pyrogallol, followed by selective methylation (yield: 27–76%) . Physical Properties: Melting point (m.p.) 153–154°C; characterized by IR (C=O stretch at ~1650 cm⁻¹) and UV spectroscopy .

1-(1H-Indol-3-yl)-2-(6-nitro-1,3-benzodioxol-5-yl)ethanone [CAS 94574-24-0] Structure: Nitro-substituted benzodioxole coupled to an indole. Properties: Molecular weight 324.29; LogP 3.75 (lipophilic); density 1.493 g/cm³.

Indole-Modified Derivatives

1-(5-Chloro-1H-indol-3-yl)ethanone [CAS 51843-24-4] Structure: Chlorine substituent at the indole 5-position. The chloro group increases molecular polarity compared to the benzodioxole analog .

1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone [CAS 93315-84-5] Structure: Benzyloxy substituent at the indole 5-position. Properties: Molecular weight 265.31; stored at 2–8°C, indicating thermal sensitivity .

Physicochemical and Spectral Comparisons

Compound Name	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Spectral Features	Synthesis Method
Target Compound	C₁₆H₁₁NO₃	265.27	Not reported	Expected C=O stretch (IR ~1650 cm⁻¹)	Likely Hoesch or coupling
2-(1,3-Benzodioxol-5-yl)-1-(2-hydroxy-4,5-dimethoxyphenyl)ethanone	C₁₇H₁₆O₆	316.31	153–154	IR: 1650 cm⁻¹; UV λmax ~280 nm	Hoesch reaction
1-(1H-Indol-3-yl)-2-(6-nitro-1,3-benzodioxol-5-yl)ethanone	C₁₇H₁₂N₂O₅	324.29	Not reported	LogP 3.75; nitro group (IR ~1520 cm⁻¹)	Not specified
1-(5-Chloro-1H-indol-3-yl)ethanone	C₁₀H₈ClNO	193.63	Not reported	Chlorine (¹H NMR δ 7.5–8.0)	Substitution reaction

Crystallographic and Intermolecular Interactions

• The crystal structure of 1-(1,3-Benzodioxol-5-yl)ethanone (a simpler analog) reveals planar geometry with intermolecular C–H···O hydrogen bonds along the [011] direction and π-π stacking between benzodioxole rings .

Key Differences and Implications

Substituent Effects: Electron-Withdrawing Groups (e.g., NO₂): Increase reactivity at the ketone position but reduce solubility . Methoxy/Hydroxy Groups: Enhance hydrogen-bonding capacity and polarity, influencing bioavailability .

Biological Relevance : While direct data on the target compound’s bioactivity is lacking, indole derivatives are often explored for serotonin receptor interactions, and benzodioxole moieties are associated with metabolic stability .